Cas no 2229315-39-1 (4-(4-bromo-3-nitrophenyl)butanoic acid)

• Product Name: 4-(4-bromo-3-nitrophenyl)butanoic acid
• CAS No: 2229315-39-1
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 5910088
• PubChem ID: 165796632
• Update Time: 2025-10-30

4-(4-bromo-3-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3-nitrophenyl)butanoic acid
• 2229315-39-1
• EN300-1934522

• Inchi： 1S/C10H10BrNO4/c11-8-5-4-7(2-1-3-10(13)14)6-9(8)12(15)16/h4-6H,1-3H2,(H,13,14)
• InChI Key： VVHRIKNFMZFKCS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])CCCC(=O)O

Computed Properties

• Exact Mass: 286.97932g/mol
• Monoisotopic Mass: 286.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-(4-bromo-3-nitrophenyl)butanoic acid

Introduction to 4-(4-bromo-3-nitrophenyl)butanoic acid (CAS No. 2229315-39-1)

4-(4-bromo-3-nitrophenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229315-39-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of arylalkanoic acids, characterized by its aromatic ring system substituted with bromine and nitro functional groups, coupled with a butanoic acid side chain. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The 4-bromo-3-nitrophenyl moiety in the molecular structure is particularly noteworthy due to its potential role as a pharmacophore. The presence of both bromine and nitro substituents on the aromatic ring can influence the electronic properties and reactivity of the molecule, making it a versatile building block for further chemical modifications. This aspect has been exploited in several synthetic strategies aimed at generating derivatives with enhanced biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both bromine and nitro groups. These substituents are known to modulate the binding affinity and selectivity of drug candidates, thereby improving their efficacy and reducing side effects. For instance, studies have demonstrated that arylalkanoic acids with similar structural motifs exhibit promising activities in inhibiting specific enzymes or receptors involved in inflammatory and infectious diseases.

One of the most compelling applications of 4-(4-bromo-3-nitrophenyl)butanoic acid is in the synthesis of small-molecule inhibitors targeting key therapeutic pathways. The butanoic acid moiety provides a hydrophobic anchor that can interact favorably with protein binding pockets, while the aromatic ring system offers opportunities for hydrogen bonding and hydrophobic interactions. This combination has been successfully leveraged in the design of molecules that exhibit potent activity against targets such as kinases, proteases, and other enzymes relevant to cancer and inflammatory diseases.

Recent advancements in computational chemistry have further enhanced the utility of CAS No. 2229315-39-1 as a starting material for drug discovery. Molecular modeling studies have identified optimal docking poses for this compound against various biological targets, providing insights into its potential mechanism of action. These computational findings have guided experimental efforts toward optimizing its structure for improved pharmacokinetic properties.

The synthesis of 4-(4-bromo-3-nitrophenyl)butanoic acid involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include bromination and nitration of a precursor aromatic ring, followed by esterification or direct carboxylation to introduce the butanoic acid side chain. The regioselectivity of these reactions is influenced by electronic effects inherent to the aromatic system, ensuring high yields and purity of the final product.

In addition to its role as an intermediate in drug synthesis, 4-(4-bromo-3-nitrophenyl)butanoic acid has found applications in materials science and polymer chemistry. Its ability to undergo cross-coupling reactions makes it a useful component in generating functionalized polymers with tailored properties. These materials have potential applications in coatings, adhesives, and specialty films where specific chemical functionalities are desired.

The chemical stability of CAS No. 2229315-39-1 under various conditions has been thoroughly investigated to ensure its suitability for industrial-scale applications. Studies have shown that this compound remains stable under ambient conditions but may require protection from light and moisture during storage to prevent degradation. These stability profiles are critical for maintaining batch-to-batch consistency in pharmaceutical manufacturing processes.

Economic considerations also play a significant role in the commercial viability of 4-(4-bromo-3-nitrophenyl)butanoic acid. The availability of cost-effective synthetic routes and scalable production methods is essential for its widespread adoption in drug development programs. Recent innovations in green chemistry have led to more sustainable synthetic protocols that minimize waste generation and energy consumption without compromising yield or purity.

The regulatory landscape surrounding the use of CAS No. 2229315-39-1 is another important factor influencing its application in pharmaceuticals. Compliance with Good Manufacturing Practices (GMP) ensures that all batches meet stringent quality standards before being used in clinical trials or commercial products. Regulatory agencies often require extensive characterization data, including spectroscopic and chromatographic analyses, to support the safety and efficacy claims associated with new drug candidates derived from this compound.

Future directions for research on 4-(4-bromo-3-nitrophenyl)butanoic acid include exploring its potential as a scaffold for next-generation therapeutics. By incorporating additional functional groups or modifying existing ones through derivatization strategies, scientists aim to uncover novel biological activities that could address unmet medical needs more effectively than current treatments.

The interdisciplinary nature of modern chemical research underscores how compounds like CAS No 2229315-39-1 serve as bridges between academia and industry. Collaborative efforts between synthetic chemists, medicinal chemists, biologists, and pharmacologists are essential for translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.